N-(2,4,6-trimethylphenyl)pyrrolidine-1-carboxamide

• IUPAC Name: N-(2,4,6-trimethylphenyl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C14H20N2O/c1-10-8-11(2)13(12(3)9-10)15-14(17)16-6-4-5-7-16/h8-9H,4-7H2,1-3H3,(H,15,17)
• InChI Key: FCKCULJKUSPDKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)N2CCCC2)C
• Molecular Formula: C14H20N2O
• Molecular Weight: 232.32 g/mol

Description

N-(2,4,6-trimethylphenyl)pyrrolidine-1-carboxamide, also known as CX-5461, is a small molecule inhibitor of RNA polymerase I transcription. It was initially identified as a potential anti-cancer drug due to its ability to selectively target cancer cells by inhibiting ribosomal RNA synthesis.

Mechanism of Action

N-(2,4,6-trimethylphenyl)pyrrolidine-1-carboxamide selectively inhibits RNA polymerase I transcription by binding to a specific DNA sequence in the promoter region of ribosomal RNA genes. This results in the disruption of ribosomal RNA synthesis and the inhibition of protein synthesis, leading to cell death. This compound has also been shown to induce DNA damage and activate the p53 pathway, leading to apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have anti-cancer effects both in vitro and in vivo. It has been shown to selectively target cancer cells while sparing normal cells, making it a promising anti-cancer drug candidate. This compound has also been shown to induce DNA damage, activate the p53 pathway, and inhibit angiogenesis, which are all important factors in cancer progression.

Advantages and Limitations for Lab Experiments

N-(2,4,6-trimethylphenyl)pyrrolidine-1-carboxamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has been extensively studied for its anti-cancer properties and has shown promising results in preclinical studies. However, this compound also has some limitations. It has poor solubility in aqueous solutions, which can make it difficult to use in some experiments. It also has a short half-life in vivo, which can limit its effectiveness as an anti-cancer drug.

Future Directions

There are several future directions for the development of N-(2,4,6-trimethylphenyl)pyrrolidine-1-carboxamide. One potential direction is to improve its solubility and bioavailability to increase its effectiveness as an anti-cancer drug. Another direction is to explore its potential as a combination therapy with other anti-cancer drugs to enhance its efficacy. This compound could also be further studied for its potential as a treatment for other diseases, such as viral infections and neurodegenerative disorders. Overall, this compound has shown promising results in preclinical studies and has the potential to be a valuable tool in the fight against cancer.

Synthesis Methods

The synthesis of N-(2,4,6-trimethylphenyl)pyrrolidine-1-carboxamide involves a series of chemical reactions starting from commercially available compounds. The first step involves the protection of the amine group of pyrrolidine with a tert-butyloxycarbonyl (Boc) group. This is followed by the reaction with 2,4,6-trimethylphenyl isocyanate to form the corresponding carbamate. The Boc group is then removed, and the resulting amine is coupled with 2-chloro-4,6-dimethoxy-1,3,5-triazine to form the final product, this compound.

Scientific Research Applications

N-(2,4,6-trimethylphenyl)pyrrolidine-1-carboxamide has been extensively studied for its anti-cancer properties. It has been shown to selectively target cancer cells by inhibiting ribosomal RNA synthesis, leading to the inhibition of protein synthesis and cell death. This compound has been tested in various cancer cell lines and has shown promising results in preclinical studies. It has also been tested in clinical trials for the treatment of solid tumors and hematological malignancies.